Cas no 500615-59-8 (6-ethyl-5,6,7,8-tetrahydronaphthalen-2-ol)

• Product Name: 6-ethyl-5,6,7,8-tetrahydronaphthalen-2-ol
• CAS No: 500615-59-8
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD18815329
• CID: 933165
• PubChem ID: 45098214
• Update Time: 2025-07-26

6-ethyl-5,6,7,8-tetrahydronaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol,6-ethyl-5,6,7,8-tetrahydro-(9CI)
• 2,4-Diamino-6-ethyl-5-(p-(trifluoromethoxy)phenyl)pyrimidine
• 6-ethyl-5-(4-trifluoromethoxy-phenyl)-pyrimidine-2,4-diamine
• 6-ethyl-5,6,7,8-tetrahydronaphthalen-2-ol
• 6-Ethyl-5-[4-(trifluoromethoxy)phenyl]-2,4-pyrimidinediamine
• AC1L4GES
• AG-F-65886
• BRN 0690177
• CTK4J1390
• LS-135030
• Pyrimidine, 2,4-diamino-6-ethyl-5-(p-(trifluoromethoxy)phenyl)-
• 2-Naphthalenol, 6-ethyl-5,6,7,8-tetrahydro-
• DB-282091
• 500615-59-8
• Z1513908433
• SCHEMBL630379
• VTSMEPQNVJBDAA-UHFFFAOYSA-N
• EN300-23619780

• MDL： MFCD18815329
• Inchi： 1S/C12H16O/c1-2-9-3-4-11-8-12(13)6-5-10(11)7-9/h5-6,8-9,13H,2-4,7H2,1H3
• InChI Key： VTSMEPQNVJBDAA-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)CCC(CC)C2

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins